1,3-dimethyl-6-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid

• IUPAC Name: 1,3-dimethyl-6-(1-methylpyrazol-4-yl)pyrazolo[3,4-b]pyridine-4-carboxylic acid
• InChI: InChI=1S/C13H13N5O2/c1-7-11-9(13(19)20)4-10(8-5-14-17(2)6-8)15-12(11)18(3)16-7/h4-6H,1-3H3,(H,19,20)
• InChI Key: SYGGINSAINJSHE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C(=CC(=N2)C3=CN(N=C3)C)C(=O)O)C
• Molecular Formula: C13H13N5O2
• Molecular Weight: 271.27 g/mol

Description

The compound “1,3-dimethyl-6-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid” is a complex organic molecule. It contains a pyrazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Pyrazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities.

Synthesis Analysis

The synthesis of pyrazole derivatives involves various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach. Specific synthesis methods for “1,3-dimethyl-6-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid” are not found in the available literature.

Molecular Structure Analysis

The molecular structure of pyrazole derivatives is characterized by a five-membered heterocyclic ring containing two nitrogen atoms and three carbon atoms. The specific molecular structure of “1,3-dimethyl-6-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid” is not found in the available literature.

Chemical Reactions Analysis

Pyrazole derivatives undergo various chemical reactions due to their amphoteric nature, showing both acidic and basic properties. Specific chemical reactions involving “1,3-dimethyl-6-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid” are not found in the available literature.

Physical And Chemical Properties Analysis

Pyrazole derivatives are generally white or colorless solids that are highly soluble in water and other polar solvents. The specific physical and chemical properties of “1,3-dimethyl-6-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid” are not found in the available literature.

Scientific Research Applications

Therapeutic Potential

Imidazole-containing compounds, which include the compound , have a broad range of chemical and biological properties. .

Antibacterial Activity

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Antitumor Activity

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Antimalarial Activity

Some hydrazine-coupled pyrazole derivatives, which include the compound , have shown potent antimalarial activities.

Antileishmanial Activity

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Transition-Metal Chemistry

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Mechanism of Action

Target of Action

Similar compounds with imidazole and pyrazole moieties have been reported to show a broad range of biological activities . These activities include antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Mode of Action

Compounds with similar structures have been found to interact with multiple receptors, which can lead to a variety of biological effects .

Biochemical Pathways

Compounds with similar structures have been found to affect a variety of biochemical pathways, leading to their broad spectrum of biological activities .

Pharmacokinetics

Compounds with similar structures are known to be highly soluble in water and other polar solvents , which can influence their bioavailability.

Result of Action

Compounds with similar structures have been reported to exhibit a variety of biological activities, suggesting that they may have multiple effects at the molecular and cellular levels .

Action Environment

It is known that the biological activity of compounds can be influenced by a variety of factors, including the physical and chemical properties of the compound, the physiological state of the organism, and the presence of other compounds .

Safety and Hazards

The safety and hazards of pyrazole derivatives depend on their specific structures and biological activities. The specific safety and hazards of “1,3-dimethyl-6-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid” are not found in the available literature.

Future Directions

Pyrazole derivatives have a broad range of chemical and biological properties, making them important synthons in the development of new drugs. Future research may focus on the development of novel synthetic routes and the exploration of their pharmacological activities. The specific future directions for “1,3-dimethyl-6-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid” are not found in the available literature.